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Compound of Interest

Compound Name: (R)-(-)-N-Boc-3-pyrrolidinol

Cat. No.: B157017

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of (R)-(-)-N-Boc-
3-pyrrolidinol, a chiral building block crucial in pharmaceutical synthesis. The document
presents a compilation of reported melting point ranges, a detailed experimental protocol for its
determination, and a workflow diagram to illustrate the process.

Data Presentation: Melting Point Range

(R)-(-)-N-Boc-3-pyrrolidinol is typically a white to off-white solid at room temperature[1][2].
The melting point is a key physical property used to assess the purity of the compound. A sharp
melting point range generally indicates high purity, whereas a broad range can suggest the
presence of impurities. Below is a summary of the melting point ranges reported by various
chemical suppliers.
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Reported Melting Point

Supplier/Source Range (°C) Purity/Assay
Echemi 62-65

Chem-Impex 60-67 =2 99.5%
MySkinRecipes 62-65 (lit.) 98%
Sigma-Aldrich 62-65 (lit.) 98%
ChemicalBook 62-65 (lit.)

Home Sunshine Pharma 62-65 >98.0%

Note: "(lit.)" indicates that the value is from scientific literature.

Experimental Protocols: Melting Point
Determination

The melting point of (R)-(-)-N-Boc-3-pyrrolidinol is determined using the capillary method, a
standard technique for solid organic compounds[3][4]. This method involves heating a small
sample in a capillary tube and observing the temperature at which the substance melts.

Apparatus and Materials:

¢ Melting point apparatus (e.g., Mel-Temp, Thiele tube)[4]
o Capillary tubes (sealed at one end)[3][5]

o Thermometer (calibrated)

» Sample of (R)-(-)-N-Boc-3-pyrrolidinol

e Spatula

o Mortar and pestle (if the sample is not a fine powder)

Procedure:
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o Sample Preparation: A small amount of (R)-(-)-N-Boc-3-pyrrolidinol is placed on a clean,
dry surface. If necessary, the sample is crushed into a fine powder using a mortar and
pestle[5].

o Capillary Tube Packing: The open end of a capillary tube is pushed into the powdered
sample. The tube is then tapped gently on a hard surface to pack the sample into the sealed
end. This process is repeated until the sample fills the tube to a height of 1-2 mm[3][5].

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer bulb to ensure accurate temperature
reading[4].

e Heating and Observation:

o The apparatus is heated rapidly to a temperature approximately 10-15°C below the
expected melting point[6].

o The heating rate is then reduced to about 1-2°C per minute to allow for thermal equilibrium
between the sample, heating block, and thermometer[4][6].

o Data Recording: Two temperatures are recorded to define the melting point range[3][4][7]:
o T1: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the entire sample has completely melted into a clear liquid.

e Reporting: The melting point is reported as the range from T1 to T2. For accurate results, the
determination should be repeated with fresh samples until consistent values are obtained[4].

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point
of a solid organic compound like (R)-(-)-N-Boc-3-pyrrolidinol.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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